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Compound of Interest

4-(Dibromomethyl)-3-
Compound Name:
methoxybenzonitrile

cat. No.: B1357265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
(Dibromomethyl)-3-methoxybenzonitrile (CAS No: 914106-35-7). The information is
compiled and presented to meet the needs of laboratory and drug development professionals,
emphasizing safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties

4-(Dibromomethyl)-3-methoxybenzonitrile is a white to off-white solid primarily utilized as an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its key identifiers
and physical properties are summarized below.
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Property Value Source(s)
Molecular Formula CoH7Br2NO [11[3]
Molecular Weight 304.97 g/mol [3]

CAS Number 914106-35-7 [3]
Appearance White to off-white solid [1114]
Melting Point Not available [1][5]
Boiling Point Not available [1][5]
Solubility No data available [1]

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its

corrosive nature and acute toxicity upon ingestion.

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed

Skin Corrosion/Irritation

Category 1C

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H314: Causes severe skin

burns and eye damage

GHS Pictograms:

e lwialt text

(GHSO05: Corrosion)

° L;Lalt text

(GHSO07: Exclamation Mark)
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Signal Word: Danger

The following diagram illustrates the GHS hazard classification pathway for this chemical.

GHS Classification
Hazard Identification

Category 4
Acute Toxicity (Oral) [ | > (H302)
4-(Dibromomethyl)-3- is classified as - : Category 1C
methoxybenzonitrile ) » S0 CEEs e (H314)
is classified as

Serious Eye Damage Category 1

(H314)

Click to download full resolution via product page

Caption: GHS Hazard Classification Pathway.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling this compound to minimize

exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required for all personnel handling this substance.
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PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber), a

Skin Protection
lab coat, and closed-toe shoes.

Use a NIOSH-approved respirator with an

) ) appropriate cartridge if working in a poorly
Respiratory Protection ]

ventilated area or when dusts may be

generated.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6]
Eyewash stations and safety showers must be readily accessible.[6]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials.[6] Recommended storage is under an inert atmosphere (e.g., nitrogen
or argon) at 2-8°C.[1][4]

The logical workflow for safe handling and storage is depicted below.
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Start Handling

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

:

Work in a Chemical Fume Hood

Handle the Chemical

Store in a Cool, Dry, Ventilated Area
(2-8°C, Inert Atmosphere)

End of Process

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

The following diagram outlines the decision-making process for first aid response.
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Exposure Occurs

Yes es Yes Yes

Move to Fresh Air Flush Skin with Water (15 min)
Administer Oxygen if Needed Remove Contaminated Clothing

Rinse Mouth
Do NOT Induce Vomiting

Flush Eyes with Water (15 min)

i Seek Immediate Medical Attention |
I

________________________

Click to download full resolution via product page

Caption: First Aid Emergency Response Flowchart.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

In case of a fire, use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[7]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Accidental Release Measures

For spills, wear appropriate PPE and ensure adequate ventilation.[6] Absorb the spill with an
inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.
[8] Avoid generating dust.

Toxicological and Ecological Information

Detailed quantitative toxicological and ecological data for 4-(Dibromomethyl)-3-
methoxybenzonitrile are not readily available. However, the presence of the nitrile group
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suggests potential for acute toxicity if ingested or inhaled.[2] Due to its chemical structure, it is
advisable to handle this compound with care to avoid environmental release.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow it to enter drains or waterways.

This guide is intended to provide essential safety information. Always refer to the most current
and complete Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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